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Compound of Interest

Compound Name: 2-Methyleicosane

Cat. No.: B074224 Get Quote

This guide provides a comprehensive overview of the National Institute of Standards and

Technology (NIST) reference data for 2-Methyleicosane, tailored for researchers, scientists,

and drug development professionals. It includes a detailed presentation of quantitative data,

experimental methodologies, and visual diagrams to facilitate a deeper understanding of the

compound's properties and the analytical techniques used for its characterization.

Core Physicochemical Properties
2-Methyleicosane is a branched-chain alkane with the chemical formula C₂₁H₄₄.[1][2][3][4][5] It

is also known by the synonym isoheneicosane.[6] The following table summarizes its

fundamental physicochemical properties.
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Property Value Source

Molecular Formula C₂₁H₄₄
NIST Chemistry WebBook[1]

[2][3][4][5], PubChem[6]

Molecular Weight 296.5741 g/mol
NIST Chemistry WebBook[1]

[2][3][4][5]

CAS Registry Number 1560-84-5
NIST Chemistry WebBook[1]

[2][3][4][5], PubChem[6]

IUPAC Name 2-methylicosane PubChem[6]

IUPAC Standard InChI

InChI=1S/C21H44/c1-4-5-6-7-

8-9-10-11-12-13-14-15-16-17-

18-19-20-21(2)3/h21H,4-

20H2,1-3H3

NIST Chemistry WebBook[1]

[2][3][4][5]

IUPAC Standard InChIKey
MLKZKPUBHSWMNA-

UHFFFAOYSA-N

NIST Chemistry WebBook[1]

[2][3][4][5]

Thermodynamic Data
The enthalpy of vaporization is a key thermodynamic property that has been experimentally

determined for 2-Methyleicosane.

Thermodynami
c Property

Value
Temperature
(K)

Method Reference

Enthalpy of

Vaporization

(ΔvapH)

70.3 kJ/mol 488

Based on data

from 473 to 621

K

Stephenson and

Malanowski,

1987[4]

Gas Chromatography Data
The Kovats retention index (RI) is a standardized measure used in gas chromatography to

convert retention times into system-independent constants, aiding in compound identification.

[7][8] The following tables present the experimental Kovats retention indices for 2-
Methyleicosane on non-polar columns.
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Isothermal Kovats Retention Index
Retention
Index

Column Type Active Phase
Temperature
(°C)

Reference

2064 Capillary SE-30 180

Kusmierz,

Malinski, et al.,

1985[3]

2064 Capillary Methyl silicone 180

Kusmierz,

Malinski, et al.,

1985[3]

2065.3 Not specified Not specified Not specified

NIST Mass

Spectrometry

Data Center[6]

Temperature-Programmed Kovats Retention Index
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Retentio
n Index

Column
Type

Active
Phase

Column
Length
(m)

Initial
Temp
(°C)

Final
Temp
(°C)

Ramp
(°C/min)

Referen
ce

2063 Capillary HP-5MS 30 80 290 2

Zaikin

and

Borisov,

2002

2064 Capillary HP-5MS 30 80 290 4

Zaikin

and

Borisov,

2002

2064 Capillary HP-5MS 30 80 290 6

Zaikin

and

Borisov,

2002

2062.8
Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

NIST

Mass

Spectrom

etry Data

Center[6]

2063.1
Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

NIST

Mass

Spectrom

etry Data

Center[6]

Mass Spectrometry Data
Electron Ionization (EI) mass spectrometry is a widely used technique for the analysis of

organic compounds.[9][10] While the full mass spectrum for 2-Methyleicosane is available as

a digitized image on the NIST Chemistry WebBook, the raw data is not provided in a

downloadable format.[1] The following table summarizes the key characteristics of the available

mass spectra.
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Library
NIST
Number

Total Peaks
m/z Top
Peak

m/z 2nd
Highest

m/z 3rd
Highest

Main library 113884 62 57 43 71

Replicate

library
14107 137 57 43 71

Experimental Protocols
Gas Chromatography for Kovats Retention Index
Determination
The determination of Kovats retention indices involves the analysis of the target compound and

a series of n-alkanes under the same chromatographic conditions.[7][11]

Objective: To determine the Kovats retention index of 2-Methyleicosane.

Materials:

Gas chromatograph (GC) equipped with a flame ionization detector (FID).

Capillary column (e.g., HP-5MS, 30 m length).[2]

Helium carrier gas.[2]

Sample of 2-Methyleicosane.

A mixture of n-alkanes (e.g., C₈ to C₃₀).[11]

Procedure:

Sample Preparation: Prepare a dilute solution of 2-Methyleicosane in a suitable solvent

(e.g., hexane). Prepare a separate solution containing the n-alkane mixture.

Instrument Setup:

Install the capillary column in the GC.
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Set the carrier gas flow rate.

For isothermal analysis, set the oven temperature to a constant value (e.g., 180°C).[3]

For temperature-programmed analysis, set the initial temperature, final temperature, and

ramp rate (e.g., initial 80°C, final 290°C, ramp 4°C/min).[2]

Set the injector and detector temperatures.

Analysis:

Inject the n-alkane mixture into the GC and record the chromatogram.

Inject the 2-Methyleicosane sample under the identical GC conditions and record the

chromatogram.

Data Analysis:

Identify the retention times of the n-alkanes that elute immediately before and after 2-
Methyleicosane.

Measure the retention time of 2-Methyleicosane.

Calculate the Kovats retention index using the appropriate formula for either isothermal or

temperature-programmed conditions.[12]

Sample Preparation

Gas Chromatography Data Analysis

2-Methyleicosane Sample

GC System
(Capillary Column, FID)

n-Alkane Mixture

Measure Retention Times Calculate Kovats Index Kovats Retention Index

Click to download full resolution via product page
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Figure 1: Workflow for Kovats Retention Index Determination.

Electron Ionization Mass Spectrometry
Electron Ionization (EI) is a hard ionization technique that involves bombarding a sample with

high-energy electrons, leading to the formation of a molecular ion and various fragment ions.[9]

[13][14]

Objective: To obtain the mass spectrum of 2-Methyleicosane.

Instrumentation:

Mass spectrometer equipped with an electron ionization source.

Gas chromatograph (for GC-MS) or a direct insertion probe for sample introduction.

Procedure:

Sample Introduction: The 2-Methyleicosane sample is introduced into the ion source. In

GC-MS, the compound is first separated on a GC column and then enters the mass

spectrometer.

Ionization: In the ion source, the gaseous sample molecules are bombarded by a beam of

electrons, typically with an energy of 70 eV.[9]

Ion Formation: This bombardment causes the removal of an electron from the molecule,

forming a positively charged molecular ion (M⁺•). The excess energy from the ionization

process often leads to the fragmentation of the molecular ion into smaller, characteristic

fragment ions.

Mass Analysis: The resulting ions (molecular and fragment ions) are accelerated into a mass

analyzer (e.g., quadrupole, time-of-flight). The mass analyzer separates the ions based on

their mass-to-charge ratio (m/z).

Detection: An electron multiplier or other detector records the abundance of each ion at a

specific m/z value.
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Spectrum Generation: The output is a mass spectrum, which is a plot of relative ion

abundance versus m/z.

2-Methyleicosane
(Gaseous Molecule)

Ionization

70 eV Electron Beam

Molecular Ion
(M⁺•)

Fragmentation
Mass Analyzer

(Separation by m/z)

Fragment Ions

Detector Mass Spectrum

Click to download full resolution via product page

Figure 2: Signaling Pathway of Electron Ionization Mass Spectrometry.

Data Acquisition and Analysis Logic
The generation of NIST reference data for a compound like 2-Methyleicosane follows a logical

progression from experimental measurement to data compilation and dissemination.
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Experimental Measurement

Raw Data Generation

Data Processing & Analysis

NIST Database

Gas Chromatography

Retention Times

Mass Spectrometry

Mass Spectra

Thermodynamic Measurement
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Kovats Index Calculation Spectral Interpretation Thermodynamic Analysis

NIST Chemistry WebBook

Click to download full resolution via product page

Figure 3: Logical Flow of NIST Reference Data Generation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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